Cas no 1261907-47-4 (5-(2-Chloro-4-methylphenyl)-2-fluorobenzoic acid)

5-(2-Chloro-4-methylphenyl)-2-fluorobenzoic acid is a fluorinated benzoic acid derivative featuring a chloro-methylphenyl substitution, which enhances its utility as an intermediate in organic synthesis. Its structural properties, including the electron-withdrawing fluorine and chloro-methyl groups, make it valuable for constructing complex molecules, particularly in pharmaceutical and agrochemical applications. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its precise functional group arrangement allows for selective reactivity in cross-coupling and carboxylation reactions. This intermediate is particularly useful in the development of bioactive compounds, where its aromatic and halogenated motifs contribute to tailored molecular interactions. Suitable for research and industrial-scale applications requiring controlled functionalization.

5-(2-Chloro-4-methylphenyl)-2-fluorobenzoic acid structure

1261907-47-4 structure

Product Name:5-(2-Chloro-4-methylphenyl)-2-fluorobenzoic acid

CAS No:1261907-47-4

MF:C₁₄H₁₀ClFO₂

MW:264.679406642914

MDL:MFCD18320722

CID:2762664

PubChem ID:53226621

Update Time:2025-06-07

5-(2-Chloro-4-methylphenyl)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 2'-Chloro-4-fluoro-4'-methyl[1,1'-biphenyl]-3-carboxylic acid
- 1261907-47-4
- MFCD18320722
- 5-(2-Chloro-4-methylphenyl)-2-fluorobenzoic acid, 95%
- DTXSID10690239
- 5-(2-CHLORO-4-METHYLPHENYL)-2-FLUOROBENZOIC ACID
- 5-(2-Chloro-4-methylphenyl)-2-fluorobenzoic acid
- MDL： MFCD18320722
- Inchi： 1S/C14H10ClFO2/c1-8-2-4-10(12(15)6-8)9-3-5-13(16)11(7-9)14(17)18/h2-7H,1H3,(H,17,18)
- InChI Key： XMMSYRUXAMTBBA-UHFFFAOYSA-N
- SMILES： ClC1C=C(C)C=CC=1C1C=CC(=C(C(=O)O)C=1)F

Computed Properties

Exact Mass: 264.0353354Da
Monoisotopic Mass: 264.0353354Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 310
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 37.3Å²

5-(2-Chloro-4-methylphenyl)-2-fluorobenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB327924-5 g	5-(2-Chloro-4-methylphenyl)-2-fluorobenzoic acid, 95%; .	1261907-47-4	95%	5g	€1159.00	2023-04-26
abcr	AB327924-5g	5-(2-Chloro-4-methylphenyl)-2-fluorobenzoic acid, 95%; .	1261907-47-4	95%	5g	€1159.00	2024-06-08